BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Phenylcyclohexanecarboxamide chemical
formula and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Phenylcyclohexanecarboxamide

Cat. No.: B185116

N-Phenylcyclohexanecarboxamide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties and synthesis of N-
Phenylcyclohexanecarboxamide. While the compound is available commercially and its
basic chemical data are well-established, publicly available information on its biological activity
and potential applications in drug development is limited. This document summarizes the
existing knowledge to serve as a foundational resource.

Core Chemical and Physical Data

N-Phenylcyclohexanecarboxamide is a secondary amide consisting of a
cyclohexanecarbonyl group attached to the nitrogen atom of an aniline. Its fundamental
properties are summarized below.
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Property Value

Chemical Formula C13H17NO

Molecular Weight 203.28 g/mol [1]

IUPAC Name N-phenylcyclohexanecarboxamide[1]
CAS Number 2719-26-8[1]

Canonical SMILES C1CCC(CC1)C(=0O)NC2=CC=CC=C2[1]

Synthesis Protocol

The synthesis of N-Phenylcyclohexanecarboxamide can be achieved through the reaction of
cyclohexoyl chloride with aniline. This is a standard nucleophilic acyl substitution reaction
where the amino group of aniline attacks the carbonyl carbon of the acyl chloride, leading to
the formation of an amide bond and the elimination of hydrogen chloride.

Experimental Workflow: Synthesis of N-
Phenylcyclohexanecarboxamide
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N-Phenylcyclohexanecarboxamide

Click to download full resolution via product page
Caption: General workflow for the synthesis of N-Phenylcyclohexanecarboxamide.

Spectroscopic and Crystallographic Data

Characterization of N-Phenylcyclohexanecarboxamide has been reported, confirming its
structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR data are available and
consistent with the proposed structure.

e Infrared (IR) Spectroscopy: The IR spectrum shows characteristic peaks for the N-H and
C=0 amide bonds.

o Mass Spectrometry: The mass spectrum confirms the molecular weight of the compound.
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o X-ray Crystallography: The crystal structure of N-Phenylcyclohexanecarboxamide has
been determined, showing that the cyclohexane ring typically adopts a chair conformation.

Biological Activity and Signaling Pathways

Despite its availability, there is a notable lack of published research on the biological activity of
N-Phenylcyclohexanecarboxamide. Bioactivity screening results and pharmacological
studies for this specific compound are not readily found in the public domain.

Research has been conducted on structurally related compounds, which may provide some
direction for future investigation:

o Analogs of Carbetapentane: A study on analogs of carbetapentane, which shares a phenyl
and a cycloalkane moiety, investigated their binding to sigma 1 and sigma 2 receptors as
potential antitussive, anticonvulsant, and anti-ischemic agents.

» Cyclohexanecarboxamide Derivatives: Other research has explored the synthesis and
biological evaluation of various N-substituted cyclohexanecarboxamide derivatives for
activities such as antimicrobial effects. However, these studies do not include N-
Phenylcyclohexanecarboxamide itself.

Due to the absence of specific biological data, there are no known signaling pathways directly
modulated by N-Phenylcyclohexanecarboxamide.

Future Directions

The lack of biological data for N-Phenylcyclohexanecarboxamide presents an opportunity for
further research. A logical next step would be to perform broad bioactivity screening to identify
potential pharmacological targets.

Logical Workflow for Biological Screening
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Caption: A potential workflow for the initial biological evaluation of N-
Phenylcyclohexanecarboxamide.

In conclusion, while the chemical synthesis and basic properties of N-
Phenylcyclohexanecarboxamide are established, its role in pharmacology and drug
discovery remains unexplored. This presents a clear opportunity for novel research into the
potential biological activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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